Cas no 583-75-5 (4-bromo-2-methyl-aniline)

• Product Name: 4-bromo-2-methyl-aniline
• CAS No: 583-75-5
• MF: C₇H₈BrN
• MW: 186.049120903015
• MDL: MFCD00007825
• CID: 38501
• PubChem ID: 11423
• Update Time: 2025-06-12

4-bromo-2-methyl-aniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-methylaniline
• 2-Amino-5-bromotoluene~4-Bromo-o-toluidine
• 4-Bromo-o-toluidine
• 2-AMINO-5-BROMOTOLUENE
• 5-Bromo-2-aminotoluene
• o-Toluidine,4-bromo- (6CI,7CI,8CI)
• 2-Methyl-4-bromoaniline
• 4-Bromo-2-methylphenylamine
• NSC7093
• Benzenamine, 4-bromo-2-methyl-
• o-TOLUIDINE, 4-BROMO-
• 4-Bromo-2-methyl-phenylamine
• 4-bromo-2-methylbenzenamine
• 4-BROMO-2-METHYLBENENAMINE
• 1-amino-4-bromo-2-methylbenzene
• 4-bromo-2-methyl-aniline
• 4-Bromo-2-methyl aniline
• PCHYYOCUCGCSBU-UHFFFAOYSA-N
• 4-Bromo-o-toludine
• zlchem 538
• Pub
• F3099-6376
• MFCD00007825
• EINECS 209-519-9
• SCHEMBL260300
• PS-4145
• FT-0658634
• CS-D1131
• DTXSID6060399
• AM20060179
• 4-bromo-6-methylaniline
• 4-Bromo-2-methylaniline, 97%
• 2-Methyl-4-bromo-aniline
• NS00033918
• AKOS000121494
• EN300-21104
• AC-3659
• NSC 7093
• B1281
• FT-0617906
• BRN 0636521
• NSC-7093
• 4-12-00-01804 (Beilstein Handbook Reference)
• PCHYYOCUCGCSBU-UHFFFAOYSA-
• W-105393
• A1741
• TD1126
• InChI=1/C7H8BrN/c1-5-4-6(8)2-3-7(5)9/h2-4H,9H2,1H3
• AE-562/43306593
• VMA73XX2XU
• AI3-00490
• BCP23023
• BP-12765
• 583-75-5
• DB-000368
• STK286022
• SY007240
• DB-024148
• DTXCID6042365
• aniline, 4-bromo-2-methyl-

• MDL： MFCD00007825
• Inchi： 1S/C7H8BrN/c1-5-4-6(8)2-3-7(5)9/h2-4H,9H2,1H3
• InChI Key： PCHYYOCUCGCSBU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)N
• BRN： 0636521

Computed Properties

• Exact Mass: 184.98400
• Monoisotopic Mass: 184.984012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: No data available
• Density: 1.4700 (rough estimate)
• Melting Point: 58.0 to 61.0 deg-C
• Boiling Point: 240°C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.6190 (estimate)
• PSA: 26.02000
• LogP: 2.92090

4-bromo-2-methyl-aniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN2811
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37/39
• RTECS：XU4250000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：0-10°C
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R33; R36/37/38
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-bromo-2-methyl-aniline

Comprehensive Overview of 4-Bromo-2-Methyl-Aniline (CAS No. 583-75-5)

4-Bromo-2-methyl-aniline (CAS No. 583-75-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This aromatic amine is characterized by its unique molecular structure, which consists of a benzene ring substituted with a bromine atom at the 4-position and a methyl group at the 2-position, along with an amino group. The compound's distinct properties make it an essential building block in various synthetic pathways and industrial applications.

The chemical formula of 4-bromo-2-methyl-aniline is C₈H₁₀BrN, and its molecular weight is approximately 196.08 g/mol. The compound is typically a white to off-white solid at room temperature and has a melting point ranging from 46 to 49°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and acetone. These physical properties are crucial for its handling and application in laboratory and industrial settings.

In recent years, 4-bromo-2-methyl-aniline has been extensively studied for its potential applications in the synthesis of pharmaceuticals and advanced materials. One notable area of research involves its use as an intermediate in the synthesis of various bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of 4-bromo-2-methyl-aniline in the development of novel anti-inflammatory agents. The compound's reactivity and functional group versatility make it an ideal starting material for the synthesis of complex molecules with therapeutic potential.

Beyond pharmaceuticals, 4-bromo-2-methyl-aniline has also found applications in the field of materials science. Researchers have explored its use in the synthesis of conductive polymers and organic semiconductors. A recent publication in the Journal of Materials Chemistry C reported the successful incorporation of 4-bromo-2-methyl-aniline into polymer chains to enhance their electrical conductivity and stability. This development has significant implications for the fabrication of electronic devices and sensors.

The synthetic routes to produce 4-bromo-2-methyl-aniline have been well-documented in the literature. One common method involves the bromination of 2-methylaniline using bromine or N-bromosuccinimide (NBS) as the brominating agent. This reaction is typically carried out under controlled conditions to ensure high yields and purity. Another approach involves the reductive amination of 4-bromo-2-methylbenzonitrile using hydrogen gas and a suitable catalyst such as palladium on carbon (Pd/C). These synthetic methods provide researchers with flexible options to tailor the production process according to specific requirements.

The safety and environmental impact of 4-bromo-2-methyl-aniline are important considerations for its industrial use. While it is generally considered stable under normal conditions, proper handling and storage practices are essential to prevent potential hazards. The compound should be stored in a cool, dry place away from incompatible materials such as strong oxidizers or acids. Additionally, appropriate personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks.

In conclusion, 4-bromo-2-methyl-aniline (CAS No. 583-75-5) is a valuable compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure and versatile reactivity make it an essential building block for the synthesis of bioactive compounds and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.